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Compound of Interest

Compound Name: L-770644 dihydrochloride

Cat. No.: B1674094

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-770644 is a potent and selective agonist for the human (33 adrenergic receptor, with an EC50
of 13 nM.[1][2] As an orally active compound, it serves as a valuable tool in research
investigating metabolic and endocrine functions regulated by the 33 adrenergic receptor.[1][2]
These application notes provide detailed protocols for the preparation, storage, and use of L-
770644 dihydrochloride stock solutions to ensure accurate and reproducible experimental
results.

Chemical Properties and Data

Proper preparation of stock solutions begins with accurate information regarding the
compound's chemical properties. The following table summarizes key data for L-770644 and its
dihydrochloride salt.
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Property Value SourcelCalculation

N-[4-[2-[[(2R)-2-hydroxy-2-(3-
pyridinyl)ethyllamino]ethyl]phe
. nyl]-4-[4-(1,2,3,4-
Chemical Name N/A
tetrahydronaphthalen-1-
yl)butyllbenzenesulfonamide

dihydrochloride

Molecular Formula (Free Base)  CsoH37N704S [2]
Molecular Weight (Free Base) 591.72 g/mol [2]
Molecular Formula

) ) C30H39CI2N704S Calculated
(Dihydrochloride)
Molecular Weight

) ) 664.65 g/mol Calculated
(Dihydrochloride)
Appearance Solid N/A

Recommended Solvents and Stock Solution
Stability

While specific solubility data for L-770644 dihydrochloride is not readily available, general
laboratory practices for similar compounds suggest the use of Dimethyl Sulfoxide (DMSO) for
preparing high-concentration stock solutions. Aqueous solutions are generally less stable for
long-term storage.

Recommended . . .
Solvent . Storage Conditions Estimated Stability
Concentration
-20°C or -80°C in Up to 6 months at
DMSO =10 mM )
aliquots -80°C

Not recommended for
Water ) N/A N/A
stock solutions

Not recommended for
Ethanol ) N/A N/A
stock solutions
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Note: It is crucial to perform a small-scale solubility test before preparing a large volume of
stock solution. The stability of the compound in your specific experimental buffer should also be
validated.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-770644
Dihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for long-term
storage.

Materials:

L-770644 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Methodology:

Equilibration: Allow the vial of L-770644 dihydrochloride powder to reach room temperature
before opening to prevent condensation.

» Weighing: Aseptically weigh out 6.65 mg of L-770644 dihydrochloride powder.
e Dissolution: Add 1 mL of anhydrous DMSO to the powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage.
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Protocol 2: Preparation of a Working Solution in Cell
Culture Medium

This protocol details the final dilution of the concentrated stock solution into an aqueous
medium for immediate use in experiments.

Materials:

e 10 mM L-770644 dihydrochloride stock solution in DMSO

o Pre-warmed sterile cell culture medium or experimental buffer

Methodology:

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Dilution: Perform a serial dilution of the stock solution directly into the pre-warmed cell
culture medium to achieve the desired final concentration. For example, to prepare a 10 uM
working solution, add 1 pL of the 10 mM stock solution to 999 pL of medium (a 1:1000
dilution).

e Mixing: Gently mix the working solution by pipetting or inverting the tube.

o Immediate Use: Use the freshly prepared working solution in your experiment immediately.
Avoid repeated freeze-thaw cycles of the stock solution.

Visualizations
B3 Adrenergic Receptor Signaling Pathway
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Caption: Signaling pathway of the 3 adrenergic receptor activated by L-770644.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM L-770644 dihydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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